Cas no 21224-20-4 (5-(1,3-benzothiazol-2-yl)pentanoic acid)

• Product Name: 5-(1,3-benzothiazol-2-yl)pentanoic acid
• CAS No: 21224-20-4
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• MDL: MFCD00449561
• CID: 257331
• PubChem ID: 1971493
• Update Time: 2025-04-19

5-(1,3-benzothiazol-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolepentanoicacid
• 5-(1,3-BENZOTHIAZOL-2-YL)PENTANOIC ACID
• 5-Benzothiazol-2-yl-pentanoic acid
• 5-(2-benzothiazolyl)pentanoic acid
• 5-(2-Benzothiazolyl)pentansaeure
• 5-(2-Benzothiazolyl)-valeriansaeure
• 5-Benzothiazol-2-yl-valeriansaeure
• 5-benzothiazol-2-yl-valeric acid
• AC1M0B94
• IDI1_008447
• LS-01073
• HMS2398A09
• CHEMBL1487125
• SMR000123150
• HHBVTXVPGVQCOD-UHFFFAOYSA-N
• IFLab1_000228
• EN300-12786
• 5-(1,3-BENZOTHIAZOL-2-YL)PENTANOICACID
• HMS1412K08
• CS-0308700
• AKOS000118281
• F0016-0069
• 5-(benzo[d]thiazol-2-yl)pentanoic acid
• CBDivE_005180
• Z56760510
• BB 0240543
• 21224-20-4
• SCHEMBL6645560
• MLS000523172
• MFCD00449561
• 5-(1,3-benzothiazol-2-yl)pentanoic acid

• MDL： MFCD00449561
• Inchi： 1S/C12H13NO2S/c14-12(15)8-4-3-7-11-13-9-5-1-2-6-10(9)16-11/h1-2,5-6H,3-4,7-8H2,(H,14,15)
• InChI Key： HHBVTXVPGVQCOD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCCC(=O)O

Computed Properties

• Exact Mass: 234.05896
• Monoisotopic Mass: 234.058874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 418.3±28.0 °C at 760 mmHg
• Flash Point: 206.8±24.0 °C
• PSA: 53.02
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(1,3-benzothiazol-2-yl)pentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)